Determination of zinc in plants by flow injection spectrophotometry with ion-exchange separation
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9901500779
Abstract
A flow injection system is proposed for the spectrophotometric determination of zinc in plants. Ashed samples dissolved in 2.0 M hydrochloric acid are injected into a slightly acidic sodium chloride carrier stream flowing through an anion-exchange resin (Dowex 1-X8, 100–200 mesh) where zinc chloro complexes are retained. Elution is accomplished with dilute sodium hydroxide solution and on-line measurement is carried out after addition of zincon. Schlieren noise is overcome by using dual-wavelength spectrophotometry. Reagent constitution, chloro-complexation conditions, resin operation, system dimensions, interferences and commutating times were investigated. The proposed system handles 45 samples per hour with zinc contents in the range 0.00–2.00 mg l–1. The results are precise (relative standard deviation usually <0.02) and in agreement with data obtained by atomic absorption spectrometry.
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